Cas no 2229643-34-7 (tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate)
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate
- EN300-1873180
- 2229643-34-7
-
- Inchi: 1S/C11H20N2O4/c1-8(2)9(6-7-13(15)16)12-10(14)17-11(3,4)5/h6-9H,1-5H3,(H,12,14)/b7-6+
- InChI Key: UUTVZBDSYVYTRA-VOTSOKGWSA-N
- SMILES: O(C(NC(/C=C/[N+](=O)[O-])C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 244.14230712g/mol
- Monoisotopic Mass: 244.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.2Ų
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1873180-0.05g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-0.1g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-0.25g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-0.5g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-1.0g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1873180-2.5g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-5.0g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1873180-10.0g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1873180-1g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1873180-5g |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate |
2229643-34-7 | 5g |
$3065.0 | 2023-09-18 |
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate (CAS No. 2229643-34-7): An Overview
tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate (CAS No. 2229643-34-7) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in the areas of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a nitro group, and a carbamate functional group. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate molecule is of particular interest due to its potential as a building block in the development of novel pharmaceuticals. The presence of the nitro group and the carbamate functionality provides multiple points for chemical modification, allowing researchers to explore a wide range of derivatives with varying biological activities. Recent studies have shown that compounds with similar structures have exhibited promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.
In the context of medicinal chemistry, tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate has been investigated for its role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl carbamate group can be used to mask reactive functionalities, thereby improving the stability and bioavailability of the final drug product. This approach has been successfully applied in the development of several clinically approved drugs, highlighting the potential of tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate as a key intermediate in prodrug design.
Recent advancements in synthetic methodologies have also contributed to the growing interest in tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate. Efficient and scalable synthetic routes have been developed, enabling researchers to produce this compound with high purity and yield. One such method involves the reaction of tert-butyl isocyanate with 4-methyl-1-nitropentanamine, followed by deprotection to yield the desired product. These synthetic strategies not only enhance the accessibility of tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate but also provide a foundation for further chemical modifications.
The biological activity of tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate has been explored through various in vitro and in vivo studies. Preliminary results have indicated that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies have suggested that tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate may have antimicrobial properties against a range of bacterial strains, making it a potential candidate for the development of new antibiotics.
In the field of cancer research, tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate has shown promise as a lead compound for the development of anticancer agents. Studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is not yet fully understood but may involve interactions with specific cellular targets or pathways involved in cell cycle regulation and DNA repair.
Despite its potential applications, further research is needed to fully elucidate the biological mechanisms and therapeutic potential of tert-butyl N-(4-methyl-1-nitropent-1-en-3-y l)carbamate. Ongoing studies are focused on optimizing its chemical structure to enhance its pharmacological properties and reduce any potential side effects. Additionally, efforts are being made to develop more efficient and cost-effective synthetic methods to facilitate large-scale production for preclinical and clinical trials.
In conclusion, tert-butyl N-(4-methyl-1-nitropent -1-en -3 -y l)c arbamate (CAS No. 2229643 -3 4 -7 ) represents an important molecule with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for treating a wide range of diseases.
2229643-34-7 (tert-butyl N-(4-methyl-1-nitropent-1-en-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)